Cas no 1255147-33-1 (2-(Aminomethyl)-6-chloro-N-cyclopentylquinazolin-4-amine)

• Product Name: 2-(Aminomethyl)-6-chloro-N-cyclopentylquinazolin-4-amine
• CAS No: 1255147-33-1
• MF: C₁₄H₁₇ClN₄
• MW: 276.764581441879
• MDL: MFCD18064585
• CID: 4691414
• Update Time: 2025-05-22

2-(Aminomethyl)-6-chloro-N-cyclopentylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-6-chloro-N-cyclopentylquinazolin-4-amine
• T4212
• 2-quinazolinemethanamine, 6-chloro-4-(cyclopentylamino)-
• 2-(Aminomethyl)-6-chloro-N-cyclopentylquinazolin-4-amine

• MDL： MFCD18064585
• Inchi： 1S/C14H17ClN4/c15-9-5-6-12-11(7-9)14(19-13(8-16)18-12)17-10-3-1-2-4-10/h5-7,10H,1-4,8,16H2,(H,17,18,19)
• InChI Key： RJSFJKDMOYOCLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC(CN)=N2)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Topological Polar Surface Area: 63.8

Additional information on 2-(Aminomethyl)-6-chloro-N-cyclopentylquinazolin-4-amine

Research Brief on 2-(Aminomethyl)-6-chloro-N-cyclopentylquinazolin-4-amine (CAS: 1255147-33-1)

2-(Aminomethyl)-6-chloro-N-cyclopentylquinazolin-4-amine (CAS: 1255147-33-1) is a quinazoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein kinases and other key biological targets. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways and structural optimization of 2-(Aminomethyl)-6-chloro-N-cyclopentylquinazolin-4-amine. Researchers have employed advanced techniques such as multi-step organic synthesis and computational modeling to enhance the compound's bioavailability and target specificity. The quinazoline core, coupled with the aminomethyl and cyclopentyl substituents, has been identified as critical for its interaction with specific kinase domains, making it a valuable scaffold for drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting key signaling pathways involved in cell proliferation and survival. For instance, 2-(Aminomethyl)-6-chloro-N-cyclopentylquinazolin-4-amine has shown potent activity against certain cancer cell lines by selectively targeting receptor tyrosine kinases (RTKs) and downstream effectors. These findings suggest its potential as a lead compound for oncology therapeutics, with ongoing research exploring its combination with existing chemotherapeutic agents.

Beyond oncology, preliminary data indicate that this compound may also have applications in inflammatory and autoimmune diseases. Its ability to modulate immune responses through kinase inhibition has been observed in preclinical models, though further validation is required to confirm these effects in human systems. Additionally, the compound's pharmacokinetic properties, including its metabolic stability and tissue distribution, are currently under investigation to optimize its therapeutic window.

In conclusion, 2-(Aminomethyl)-6-chloro-N-cyclopentylquinazolin-4-amine represents a promising candidate for further development in multiple therapeutic areas. Its unique chemical structure and biological activity profile underscore its potential as a versatile tool in drug discovery. Future research should focus on elucidating its mechanism of action in greater detail and advancing it through clinical trials to assess its safety and efficacy in humans.